2,5-Bis(4-fluoroanilino)benzene-1,4-dicarboxylic acid

• CAS No.: 23957-17-7
• Molecular Formula: C20H14F2N2O4
• Molecular Weight: 384.3 g/mol
• IUPAC Name: 2,5-bis(4-fluoroanilino)terephthalic acid
• InChI: InChI=1S/C20H14F2N2O4/c21-11-1-5-13(6-2-11)23-17-9-16(20(27)28)18(10-15(17)19(25)26)24-14-7-3-12(22)4-8-14/h1-10,23-24H,(H,25,26)(H,27,28)
• InChI Key: DTADNGZLYKNGHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=CC(=C(C=C2C(=O)O)NC3=CC=C(C=C3)F)C(=O)O)F

Description

2,5-Bis(4-fluoroanilino)benzene-1,4-dicarboxylic acid is a useful research compound. Its molecular formula is C20H14F2N2O4 and its molecular weight is 384.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 2,5-bis{(4-fluorophenyl)amino}cyclohexa-1,4-diene-1,4-dicarboxylate (6.21 gm, 15 mmol), the sodium salt of 3-nitrobenzenesulphonic acid (3.6 gm; 16 mmol), ethanol (90 ml) and 1.0M sodium hydroxide (50 μl) were heated to reflux overnight under a nitrogen atmosphere. The bright yellow solution was allowed to cool and water (120 ml) was added. The mixture was acidified with conc. hydrochloric acid when a red solid precipitated out. This material was filtered off, washed with water and dried under vacuum over phosphorous pentoxide to give 5.6 gm (97%) of 2,5-bis{(4-fluorophenyl)amino}terephthalic acid λmax(ab) 295 nm, 380 nm. (0.1M sodium hydroxide)